Cas no 1261503-10-9 (3-Chloro-4-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-4-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1261503-10-9
• MF: C₁₃H₆ClF₆NO
• MW: 341.636263370514
• CID: 4791222
• Update Time: 2025-05-19

3-Chloro-4-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6ClF6NO/c14-10-8(5-6-21-11(10)12(15,16)17)7-3-1-2-4-9(7)22-13(18,19)20/h1-6H
• InChI Key： BYBXVWROINHUKG-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC=CC=1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-4-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

Introduction to 3-Chloro-4-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS No. 1261503-10-9)

3-Chloro-4-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1261503-10-9, is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The structural framework of this molecule, featuring a chloropyridine core coupled with trifluoromethyl and trifluoromethoxy substituents, endows it with unique electronic and steric properties that make it a valuable candidate for drug discovery initiatives.

The chloropyridine moiety is a well-documented pharmacophore in medicinal chemistry, often contributing to the binding affinity and selectivity of small-molecule drugs. In contrast, the presence of both trifluoromethyl and trifluoromethoxy groups introduces significant lipophilicity and metabolic stability, which are critical factors in drug design. These substituents not only enhance the compound's solubility in lipophilic environments but also prolong its half-life in biological systems, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. Molecular modeling studies suggest that 3-Chloro-4-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine may exhibit inhibitory properties against certain enzymes implicated in pain signaling and neuroinflammation. Specifically, its structural features align closely with known binding pockets of cyclooxygenase (COX) enzymes, which are pivotal targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

In parallel, synthetic methodologies have evolved to streamline the preparation of complex heterocyclic compounds like this one. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine ring system efficiently. Additionally, the introduction of fluorinated groups has been optimized using palladium-catalyzed processes, ensuring high yields and minimal byproduct formation. These innovations not only reduce production costs but also minimize environmental impact, aligning with green chemistry principles.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their demonstrated ability to modulate receptor interactions. For instance, studies indicate that compounds incorporating trifluoromethyl groups often exhibit enhanced binding affinity to G protein-coupled receptors (GPCRs), which are involved in a wide array of physiological processes. Furthermore, the electron-withdrawing nature of these groups can fine-tune the electronic properties of the molecule, influencing its pharmacokinetic behavior.

Emerging research also highlights the potential applications of this compound in oncology. Preclinical data suggest that derivatives of 3-Chloro-4-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine may interfere with key signaling pathways in cancer cells, such as those mediated by tyrosine kinases. The combination of chloro, trifluoromethyl, and trifluoromethoxy functionalities provides a versatile scaffold for designing molecules that can selectively inhibit aberrant cellular proliferation without affecting healthy tissues.

The synthesis and characterization of this compound have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have provided invaluable insights into its molecular structure and conformational dynamics, which are essential for understanding its biological behavior. High-resolution NMR studies have revealed specific hydrogen-deuterium exchange rates that correlate with regions of high metabolic activity, offering clues for further derivatization efforts.

As computational biology continues to advance, machine learning algorithms are being leveraged to accelerate drug discovery pipelines. Predictive models trained on large datasets of bioactive compounds have demonstrated the ability to identify promising candidates like 3-Chloro-4-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine based on their structural features alone. Such AI-driven approaches complement traditional experimental screening methods by rapidly narrowing down libraries of compounds for further validation.

The versatility of this intermediate is further underscored by its utility in multi-step synthetic routes leading to more complex drug candidates. Researchers have successfully incorporated it into libraries designed for high-throughput screening (HTS), where thousands of derivatives can be rapidly tested for biological activity against diverse disease targets. This combinatorial chemistry approach has proven particularly effective in identifying novel scaffolds with therapeutic potential.

In conclusion,3-Chloro-4-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS No. 1261503-10-9) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of pharmacophoric elements positions it as a cornerstone intermediate in modern drug design, with applications spanning neurology, oncology, and anti-inflammatory therapies. As research progresses，this compound will undoubtedly continue to inspire new synthetic strategies and biological investigations，further solidifying its importance in pharmaceutical chemistry.